Cas no 136982-90-6 (1-[(2R,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-5-methylpyrimidine-2,4(1H,3H)-dione)

1-[(2R,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-5-methylpyrimidine-2,4(1H,3H)-dione structure
136982-90-6 structure
Product Name:1-[(2R,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-5-methylpyrimidine-2,4(1H,3H)-dione
CAS No:136982-90-6
MF:C9H12N2O5
MW:228.201982498169
CID:1249872
PubChem ID:454130
Update Time:2025-04-20

1-[(2R,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-5-methylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

    • 1-[(2R,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-5-methylpyrimidine-2,4(1H,3H)-dione
    • 1-[(2R,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-5-methylpyrimidine-2,4-dione
    • alpha-DioxolaneT
    • .alpha.-DioxolaneT
    • (+)-(2R,4S)-1-(2-(Hydroxymethyl)-1,3-dioxolan-4-yl)thymine
    • 136982-90-6
    • 1-[(2R,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-5-methyl-pyrimidine-2,4-dione
    • CHEMBL60834
    • DTXSID20160019
    • 1-((2R,4S)-2-(Hydroxymethyl)-1,3-dioxolan-4-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
    • SCHEMBL1130181
    • (+)-(2R,4S)-1-[2-(Hydroxymethyl)-1,3-dioxolan-4-yl]thymine
    • Inchi： 1S/C9H12N2O5/c1-5-2-11(9(14)10-8(5)13)6-4-15-7(3-12)16-6/h2,6-7,12H,3-4H2,1H3,(H,10,13,14)/t6-,7+/m0/s1
    • InChI Key： BCAWWPAPHSAUQZ-NKWVEPMBSA-N
    • SMILES： O1[C@H](CO)OC[C@H]1N1C(NC(C(C)=C1)=O)=O

Computed Properties

  • Exact Mass: 228.075
  • Monoisotopic Mass: 228.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _2.4
  • Topological Polar Surface Area: 88.1Ų

Experimental Properties

  • Density: 1.418
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.55

1-[(2R,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-5-methylpyrimidine-2,4(1H,3H)-dione Suppliers

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(CAS:136982-90-6)2,4(1H,3H)-Pyrimidinedione, 1-[(2R,4S)-2-(hydroxymethyl)-1,3-dioxolan-4-yl]-5-methyl-
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Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:15
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Purity:97%
Quantity:10g
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